Cas no 2167745-41-5 (6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine)

• Product Name: 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine
• CAS No: 2167745-41-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5900488
• PubChem ID: 165546410
• Update Time: 2025-06-08

6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine
• 2167745-41-5
• EN300-1476480

• Inchi： 1S/C13H21N3/c1-8-3-4-10(14)6-11(8)13-5-9(2)12(15)7-16-13/h3-4,6,9,12-13,16H,5,7,14-15H2,1-2H3
• InChI Key： CFPSWWQBWURNFQ-UHFFFAOYSA-N
• SMILES： N1CC(C(C)CC1C1C=C(C=CC=1C)N)N

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine

Comprehensive Overview of 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine (CAS No. 2167745-41-5)

The compound 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine (CAS No. 2167745-41-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an amino-substituted phenyl ring and a methylpiperidine backbone, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for novel chemical entities like 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's dual amino functionality makes it a versatile intermediate for synthesizing derivatives with potential therapeutic effects. For instance, its structural similarity to known central nervous system (CNS) modulators has prompted investigations into its applicability for neurological disorders, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 2167745-41-5 presents intriguing challenges and opportunities. Its multi-functional group reactivity allows for selective modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this serve as critical starting points. Moreover, the compound's moderate lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug-like properties, a key focus in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

The rise of artificial intelligence in drug discovery has further amplified interest in compounds such as 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine. AI-driven platforms frequently search for underutilized chemical scaffolds to identify hidden therapeutic potential. This compound's structural novelty and synthetic accessibility position it as a promising candidate for de novo molecular design, addressing the need for innovative treatments in areas like oncology and immunology.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike many high-risk substances, 2167745-41-5 is not classified as a hazardous material, making it safer to handle in laboratory settings. This aspect is increasingly important as the scientific community prioritizes green chemistry principles and sustainable synthesis. Researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently, minimizing waste and energy consumption.

In the context of intellectual property (IP), 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine represents a valuable asset for pharmaceutical companies. Patents covering its synthesis and applications are highly sought after, reflecting the competitive landscape of small-molecule drug development. The compound's patentability stems from its non-obvious structural features and potential utility in treating unmet medical needs, a recurring theme in biopharma innovation.

Looking ahead, the trajectory of CAS No. 2167745-41-5 will likely be shaped by interdisciplinary collaborations. Combining insights from computational chemistry, structural biology, and medicinal chemistry could unlock new applications for this molecule. As the scientific community continues to explore its properties, 6-(5-amino-2-methylphenyl)-4-methylpiperidin-3-amine may emerge as a cornerstone in the next generation of therapeutic agents, addressing some of the most pressing challenges in human health.